Cas no 161511-90-6 (tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 161511-90-6
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD03790937
• CID: 136095
• PubChem ID: 87565035
• Update Time: 2025-10-16

tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-1-Boc-2-Azetidinemethanol
• (R)-1-(tert-Butoxycarbonyl)-2-azetidinemethanol
• 1-Azetidinecarboxylicacid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate
• (R)-1-Boc-2-azetidinemeth...
• (R)-tert-butyl 2-(hydroxyMethyl)azetidine-1-carboxylate
• (R)-2-HYDROXYMETHYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 1-BOC-2-(R)-azetidinemethanol
• XIRUXUKRGUFEKC-SSDOTTSWSA-N
• BH272
• FC0245
• FCH3488257
• 161511-90-6
• (R)-2-(Hydroxymethyl)-1-azetidinecarboxylic acid tert-butyl ester
• AKOS015841262
• (2R)-1-Boc-2-(hydroxymethyl)azetidine
• AC-26595
• A3579
• 1-(tert-butoxycarbonyl)-2-(R)-azetidinylmethanol
• (R)-1-t-butoxycarbonyl-2-azetidinemethanol
• 1-t-butoxycarbonyl-2-(R)-hydroxymethyiazetidine
• 1-Azetidinecarboxylic acid, 2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2R)-
• B2174
• AS-42703
• J-009834
• (S)-tert-butyl 2-(hydroxymethyl)azetidine-1-carboxylate
• 1-t-butoxycarbonyl-2-(R)-hydroxymethylazetidine
• MFCD03790937
• DTXSID20454228
• AKOS015901313
• CS-W016849
• 1-(tert-butoxycarbonyl)-2(R)-azetidinylmethanol
• (R)-1-t-butyloxycarbonyl-2-azetidinemethanol
• AM20080443
• J-502532
• tert-butyl (R)-2-hydroxymethylazetidine-1-carboxylate
• EN300-658360
• [1-(tert-Butoxycarbonyl)-2(R)-azetidinyl]methanol
• SCHEMBL283443
• DB-003139
• (R)-2-Hydroxymethyl-azetidine-1-carboxylic acid tert-butylester

• MDL： MFCD03790937
• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(12)10-5-4-7(10)6-11/h7,11H,4-6H2,1-3H3/t7-/m1/s1
• InChI Key： XIRUXUKRGUFEKC-SSDOTTSWSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]1CO)=O

Computed Properties

• Exact Mass: 187.12100
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6

Experimental Properties

• Density: 1.116
• Boiling Point: 270.349 °C at 760 mmHg
• Flash Point: 117.303 °C
• Refractive Index: 1.4580-1.4620
• PSA: 49.77000
• LogP: 0.92600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate

tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate: A Versatile Chiral Building Block in Pharmaceutical Synthesis

tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 161511-90-6) is a chiral building block that has gained significant attention in the pharmaceutical and chemical industries due to its unique structural features and versatile applications. This compound, commonly referred to as (2R)-tBu-HMA, is a key intermediate in the synthesis of various biologically active molecules, particularly those involved in the development of novel drugs and therapeutic agents.

The structure of (2R)-tBu-HMA consists of a tert-butyl ester group, a chiral azetidine ring, and a hydroxymethyl moiety. The presence of these functional groups imparts the compound with high reactivity and selectivity, making it an ideal choice for chiral synthesis and asymmetric catalysis. The tert-butyl ester group provides stability and ease of manipulation, while the chiral azetidine ring offers a rigid scaffold that can be readily functionalized to generate complex molecular architectures.

Recent research has highlighted the importance of (2R)-tBu-HMA in the development of new pharmaceuticals. For instance, studies have shown that this compound can be used as a starting material for the synthesis of β-lactam antibiotics, which are essential for treating bacterial infections. The chiral center in (2R)-tBu-HMA ensures the correct stereochemistry necessary for the biological activity of these antibiotics, thereby enhancing their therapeutic efficacy.

In addition to its applications in antibiotic synthesis, (2R)-tBu-HMA has also been utilized in the development of antiviral agents. Researchers have explored its potential in the synthesis of nucleoside analogs, which are crucial for inhibiting viral replication. The hydroxymethyl group in (2R)-tBu-HMA can be readily converted into various functional groups, such as phosphates or sulfates, which are essential for the antiviral activity of these compounds.

The versatility of (2R)-tBu-HMA extends beyond its use as a synthetic intermediate. It has also been employed in the development of chiral catalysts and ligands for asymmetric synthesis. The rigid azetidine ring provides a well-defined chiral environment that can be tailored to promote specific enantioselective reactions. This makes (2R)-tBu-HMA an invaluable tool for researchers working on the synthesis of enantiopure compounds.

One notable application of (2R)-tBu-HMA is in the field of peptide chemistry. The azetidine ring can be used as a surrogate for proline, a common amino acid found in many biologically active peptides. By incorporating (2R)-tBu-HMA into peptide sequences, researchers can create peptidomimetics with enhanced stability and bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer treatment and neurodegenerative diseases.

The synthetic accessibility of (2R)-tBu-HMA has also been improved through recent advancements in chemical synthesis methods. Efficient and scalable routes have been developed to produce this compound with high purity and yield. These methods often involve stereoselective transformations that ensure the correct configuration at the chiral center, thereby minimizing the need for costly purification steps.

In conclusion, tert-butyl (2R)-2-(hydroxymethyl)azetidine-1-carboxylate (CAS No. 161511-90-6) is a highly valuable chiral building block with a wide range of applications in pharmaceutical and chemical research. Its unique structural features make it an ideal choice for synthesizing complex molecules with high enantioselectivity and biological activity. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field.